Cas no 99418-15-2 (2-Oxabicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: 2-Oxabicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 99418-15-2
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD11858178
• CID: 4663289
• PubChem ID: 43811023
• Update Time: 2024-10-25

2-Oxabicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxabicyclo[3.1.0]hexane-6-carboxylic acid
• ZDA41815
• P17384
• DB-089983
• (1R,5R,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid
• SCHEMBL2559109
• 1436006-59-5
• AS-53998
• MFCD11858178
• CS-0051822
• rel-(1S,5S,6S)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid
• 2-oxabicyclo[3.1.0]hexane-6-carboxylicacid
• 99418-15-2
• 2933923-79-4
• WWOUNQUZFPEFBG-UHFFFAOYSA-N
• AKOS022965780
• rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-82506
• 2-Oxabicyclo[3.1.0]hexane-6-carboxylic acid

• MDL： MFCD11858178
• Inchi： 1S/C6H8O3/c7-6(8)4-3-1-2-9-5(3)4/h3-5H,1-2H2,(H,7,8)
• InChI Key： WWOUNQUZFPEFBG-UHFFFAOYSA-N
• SMILES： O1CCC2C(C(=O)O)C12

Computed Properties

• Exact Mass: 128.047
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes